Cas no 2383664-66-0 (2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine)

• Product Name: 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine
• CAS No: 2383664-66-0
• MF: C₆H₄BrF₃N₂O
• MW: 257.007970809937
• CID: 5084065
• PubChem ID: 135392617
• Update Time: 2025-07-02

2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine
• F75866
• 2383664-66-0
• BS-44821

• Inchi： 1S/C6H4BrF3N2O/c7-4-1-11-2-5(12-4)13-3-6(8,9)10/h1-2H,3H2
• InChI Key： QNWFXRIIXXYCEW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=N1)OCC(F)(F)F

Computed Properties

• Exact Mass: 255.94591g/mol
• Monoisotopic Mass: 255.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35

Additional information on 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine

Introduction to 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine (CAS No. 2383664-66-0)

2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine (CAS No. 2383664-66-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a bromine substituent at the 2-position and a 2,2,2-trifluoroethoxy group at the 6-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The bromine atom in 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. The trifluoroethoxy group, on the other hand, introduces fluorine atoms into the molecule, which are well-known for their ability to modulate metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrazines in drug design. Studies have demonstrated that the incorporation of fluorine atoms can enhance the bioavailability and pharmacokinetic profiles of small-molecule compounds. For instance, fluorinated pyrazines have been shown to improve the binding affinity of kinase inhibitors by increasing lipophilicity and reducing hydrogen bonding interactions with biological targets. This has led to increased interest in compounds like 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine as building blocks for next-generation therapeutics.

The pharmaceutical industry has been actively exploring pyrazine derivatives for their potential applications in treating various diseases. Pyrazines exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine make it an attractive candidate for further derivatization to develop novel drug candidates targeting these conditions.

In particular, the combination of a bromine atom and a trifluoroethoxy group provides a powerful platform for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying these substituents, researchers can optimize the pharmacological properties of derived compounds. For example, recent studies have shown that replacing the bromine atom with other halogens or alkyl groups can significantly alter the biological activity of pyrazine derivatives. Similarly, varying the length or branching of the trifluoroethoxy side chain can fine-tune metabolic stability and target interaction.

The agrochemical sector has also recognized the potential of 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine as a precursor for developing novel pesticides and herbicides. Fluorinated pyrazines have been reported to exhibit potent activity against a range of pests and weeds due to their ability to disrupt essential biological pathways. The unique chemical properties of this compound make it suitable for designing molecules that can selectively target unwanted organisms while minimizing environmental impact.

From a synthetic chemistry perspective, 2383664-66-0 is an important intermediate in multi-step organic transformations. Its reactivity allows for efficient construction of more complex molecules through various coupling reactions and nucleophilic substitutions. The presence of both electron-withdrawing and electron-donating groups on the pyrazine ring enhances its versatility as a synthetic scaffold.

The growing demand for high-quality intermediates in pharmaceutical and agrochemical research has necessitated scalable synthesis methods for compounds like 2383664-66-0 . Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce environmental impact. These innovations are crucial for ensuring the long-term viability of industrial processes that rely on specialized organic compounds.

In conclusion, 2383664-66-0 represents a significant advancement in synthetic organic chemistry with broad applications across multiple industries. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutic agents and agrochemicals. As our understanding of structure-activity relationships continues to evolve, 2383664-66-0 will undoubtedly play an important role in future drug discovery efforts.